molecular formula C8H14ClN B6181816 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride CAS No. 2613383-91-6

3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride

Cat. No. B6181816
CAS RN: 2613383-91-6
M. Wt: 159.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Azatricyclo[3.3.1.0,1,5]nonane hydrochloride is a chemical compound with the CAS Number: 2613383-91-6 . It has a molecular weight of 159.66 . The IUPAC name for this compound is tetrahydro-1H,4H-3a,6a-methanocyclopenta[c]pyrrole hydrochloride .


Synthesis Analysis

The synthesis of 3-azabicyclo[3.3.1]nonane derivatives has been achieved directly from aromatic ketones, paraformaldehyde, and dimethylamine via a novel one-pot tandem Mannich annulation . This is the first example of aromatic ketones used as a practical precursor to obtain 3-azabicyclo[3.3.1]nonane in good yields (up to 83%) .


Molecular Structure Analysis

The InChI code for 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride is 1S/C8H13N.ClH/c1-2-7-4-8(7,3-1)6-9-5-7;/h9H,1-6H2;1H . This code provides a unique identifier for the molecular structure of this compound.


Physical And Chemical Properties Analysis

3-Azatricyclo[3.3.1.0,1,5]nonane hydrochloride is a powder . The compound is stored at a temperature of 4 degrees Celsius .

Safety and Hazards

The safety information for 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride indicates that it has the GHS07 pictogram . The signal word is "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Future Directions

The structural motif of an indole-fused azabicyclo[3.3.1]nonane is common in many biologically significant indole-based natural products . Because of its structural complexity, this N-bridged scaffold has become an enticing target for organic chemists . Therefore, future research may focus on developing new synthetic routes for the construction of bicyclo[3.3.1]nonanes and their heteroanalogues, as well as exploring their potential anticancer activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride involves the cyclization of a precursor compound followed by quaternization with hydrochloric acid.", "Starting Materials": [ "1,5-dibromopentane", "piperidine", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "1. Preparation of the precursor compound: 1,5-dibromopentane is reacted with piperidine in the presence of sodium hydroxide to form the precursor compound, 3-piperidinopentane.", "2. Cyclization: 3-piperidinopentane is dissolved in diethyl ether and heated under reflux with a catalytic amount of hydrochloric acid to form the bicyclic compound, 3-azatricyclo[3.3.1.0,1,5]nonane.", "3. Quaternization: The bicyclic compound is then quaternized with excess hydrochloric acid to form the final product, 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride. The product is isolated by filtration and washing with water." ] }

CAS RN

2613383-91-6

Molecular Formula

C8H14ClN

Molecular Weight

159.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.